Cas no 1803592-73-5 (methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate)

Methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate is a pyrrole derivative with a methyl ester functional group at the 3-position and an isopropyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its pyrrole core offers reactivity for further functionalization, while the ester group enables straightforward derivatization via hydrolysis or transesterification. The isopropyl moiety enhances steric and electronic properties, influencing selectivity in subsequent reactions. The compound is valued for its stability, synthetic flexibility, and potential applications in heterocyclic chemistry. It is typically handled under standard laboratory conditions, requiring protection from moisture and extreme temperatures.
methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate structure
1803592-73-5 structure
Product Name:methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate
CAS No:1803592-73-5
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD28383743
CID:4616919
PubChem ID:112756397
Update Time:2025-09-28

methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 2-(1-methylethyl)-, methyl ester
    • methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate
    • MDL: MFCD28383743
    • Inchi: 1S/C9H13NO2/c1-6(2)8-7(4-5-10-8)9(11)12-3/h4-6,10H,1-3H3
    • InChI Key: ZQFOQRVAFCDPPT-UHFFFAOYSA-N
    • SMILES: N1C=CC(C(OC)=O)=C1C(C)C

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 300.8±30.0 °C at 760 mmHg
  • Flash Point: 135.7±24.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

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methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate Related Literature

Additional information on methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate

Methyl 2-(Propan-2-yl)-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate, also known by its CAS number 1803592-73-5, is a compound of significant interest in the fields of organic chemistry, agriculture, and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development and crop protection.

The structure of methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate consists of a pyrrole ring substituted with a methyl group at the 3-position and an isopropyl group at the 2-position. This substitution pattern contributes to its unique chemical properties, including enhanced stability and reactivity in various chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals.

In agricultural research, methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate has been explored as a potential component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth and pathogenic fungi makes it a promising candidate for sustainable crop protection solutions. Researchers have also investigated its compatibility with existing agricultural practices, ensuring minimal environmental impact.

Beyond agriculture, this compound has garnered attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. Studies have demonstrated its role in the development of anti-inflammatory agents and antioxidants, which are critical for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The synthesis of methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for large-scale applications.

In terms of safety and handling, methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate is classified as a non-hazardous compound under standard conditions. However, proper precautions should be taken during synthesis and handling to ensure compliance with occupational health and safety standards.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in its application across various sectors.

In conclusion, methyl 2-(propan-2-yl)-1H-pyrrole-3-carboxylate (CAS No. 1803592-73) stands as a versatile compound with vast potential in multiple domains. Its continued exploration will undoubtedly contribute to advancements in both scientific research and industrial applications.

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